Cas no 385432-46-2 (2-Chlorobenzodthiazole-5-carbonitrile)

• Product Name: 2-Chlorobenzodthiazole-5-carbonitrile
• CAS No: 385432-46-2
• MF: C₈H₃ClN₂S
• MW: 194.640818834305
• MDL: MFCD12827959
• CID: 828808
• PubChem ID: 21985679
• Update Time: 2025-08-04

2-Chlorobenzodthiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[d]thiazole-5-carbonitrile
• 2-Chloro-1,3-benzothiazole-5-carbonitrile
• 2-Chloro-5-cyanobenzothiazole
• 5-Benzothiazolecarbonitrile, 2-chloro-
• 5-Benzothiazolecarbonitrile,2-chloro-(9CI)
• AK-80680
• ANW-68153
• CTK8C2291
• MolPort-004-750-235
• PubChem24301
• SureCN1748230
• DGJJTJCIKQHVHT-UHFFFAOYSA-N
• 4992AB
• FCH1148864
• AX8237051
• ST24040481
• W17355
• MFCD12827959
• 2-Chlorobenzothiazole-5-carbonitrile
• AKOS016007081
• AC-27156
• SCHEMBL1748230
• EN300-2069325
• DTXSID60621194
• DS-16019
• CS-0005604
• 385432-46-2
• SY111944
• 2-Chlorobenzodthiazole-5-carbonitrile

• MDL： MFCD12827959
• Inchi： 1S/C8H3ClN2S/c9-8-11-6-3-5(4-10)1-2-7(6)12-8/h1-3H
• InChI Key： DGJJTJCIKQHVHT-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C#N)C=CC=2S1

Computed Properties

• Exact Mass: 193.9705470g/mol
• Monoisotopic Mass: 193.9705470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 3.1

2-Chlorobenzodthiazole-5-carbonitrile Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Chlorobenzodthiazole-5-carbonitrile

Introduction to 2-Chlorobenzodthiazole-5-carbonitrile (CAS No. 385432-46-2)

2-Chlorobenzodthiazole-5-carbonitrile (CAS No. 385432-46-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a potential lead compound in drug discovery.

The molecular formula of 2-Chlorobenzodthiazole-5-carbonitrile is C₉H₅ClN₂S, and it has a molecular weight of approximately 198.67 g/mol. The compound features a benzodthiazole core with a chlorine substituent at the 2-position and a cyano group at the 5-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an intriguing subject for scientific investigation.

In recent years, 2-Chlorobenzodthiazole-5-carbonitrile has been studied for its potential therapeutic applications. Research has shown that compounds with a benzodthiazole scaffold can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of benzodthiazoles, including those with chlorine and cyano substitutions, demonstrated significant antiproliferative effects against various cancer cell lines.

The synthesis of 2-Chlorobenzodthiazole-5-carbonitrile typically involves multi-step reactions, starting from readily available starting materials such as 2-chlorothiophenol and cyanogen bromide. The synthetic route often includes steps such as nucleophilic substitution, cyclization, and functional group modification. The efficiency and yield of these reactions can be optimized by varying reaction conditions such as temperature, solvent, and catalysts.

Beyond its potential as a therapeutic agent, 2-Chlorobenzodthiazole-5-carbonitrile is also valuable as an intermediate in the synthesis of other bioactive compounds. Its reactivity and structural diversity make it an attractive building block for the development of novel pharmaceuticals and materials. For example, researchers at the University of California have explored the use of benzodthiazole derivatives in the design of photoresponsive materials for optoelectronic applications.

The physical properties of 2-Chlorobenzodthiazole-5-carbonitrile, such as its melting point (178-180°C) and solubility in organic solvents like dimethyl sulfoxide (DMSO), are important considerations for its handling and application in laboratory settings. These properties can influence its stability and reactivity under different conditions, which is crucial for both synthetic processes and biological assays.

In terms of safety and handling, while 2-Chlorobenzodthiazole-5-carbonitrile is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The environmental impact of 2-Chlorobenzodthiazole-5-carbonitrile is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential ecological effects. Ensuring that the production and use of this compound are environmentally sustainable is essential for its long-term viability in industrial and research settings.

In conclusion, 2-Chlorobenzodthiazole-5-carbonitrile (CAS No. 385432-46-2) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and biological activities make it a valuable target for further research and development. As new insights emerge from ongoing studies, the applications of this compound are likely to expand, contributing to advancements in medicine, materials science, and beyond.